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Compound of Interest

Compound Name: Caerulein, desulfated tfa

Cat. No.: B15599465

For researchers, scientists, and drug development professionals, the safe and effective
handling of synthetic peptides such as Caerulein, desulfated TFA is of paramount importance.
This guide provides immediate safety protocols, operational plans for handling and disposal,
and detailed procedural guidance to foster a secure laboratory environment and ensure
research integrity. Caerulein, desulfated TFA is the desulfurated form of Caerulein, a
decapeptide that shares the same five carboxyl-terminal amino acids as gastrin and
cholecystokinin (CCK).[1][2] It is commonly used in research to induce acute pancreatitis in
animal models to study the pathophysiology of the disease.[3][4]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and prevent
contamination when handling Caerulein, desulfated TFA. The required PPE is summarized in
the table below. A risk assessment of the specific laboratory tasks should be conducted to
determine if additional PPE is required.[5]
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PPE Category Item Specifications and Use
Required for protection against
liquid splashes and chemical

Eye and Face Protection Safety Goggles vapors. Must be marked with

"Z87" to signify adherence to
ANSI Z87.1 standards.[5][6]

Face Shield

Recommended when there is
a high risk of splashing, such
as during the initial
reconstitution of the lyophilized
powder.[5][6]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are the minimum
requirement for incidental
contact.[5] Consider double-
gloving for added protection,
especially when handling
concentrated solutions. Gloves
should be removed and
replaced immediately after any
contact with the peptide.[5][6]

Body Protection

Laboratory Coat

A standard lab coat is the
minimum requirement to
protect clothing and skin from

potential splashes.[5][6]

Respiratory Protection

Respirator/Dust Mask

Recommended when weighing
and handling larger quantities
of the lyophilized powder to
avoid inhalation of fine
particles.[5][6]

General Laboratory Attire

Long Pants and Closed-Toe

Shoes

Minimum attire for working in a
laboratory where hazardous

materials are present.[5]
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Chemical and Physical Properties

Property Value
Molecular Formula C60H74F3N13020S[2][7]
Formula Weight 1386.4[2]

{GIpHGINHASpHTYr{Thr{Gly{ Trp{Met{Asp}

Sequence
{Phe}-NH2[2]
Appearance Lyophilized powder
Storage Temperature -20°C or colder for long-term storage.[5][7][8]

Operational Plan: Handling, Storage, and Disposal

Proper handling and storage are critical to maintain the stability and integrity of Caerulein,
desulfated TFA.[5]

Receiving and Storage:
e Upon receipt, inspect the package for damage.

o For long-term storage, keep the lyophilized peptide at -20°C or colder in a tightly sealed,
light-protective container in a desiccated environment.[5][7][8]

» Before opening, allow the container to equilibrate to room temperature in a desiccator to
prevent moisture absorption, which can degrade the peptide.[5]

Reconstitution and Aliquoting:

o Work in a well-ventilated area, preferably a fume hood, when handling the lyophilized powder
and solvents.[9]

o To reconstitute, add the appropriate sterile, low-pH buffer or solvent to the vial.[8] For
hydrophobic peptides, organic solvents like DMSO or DMF may be necessary for initial
dissolution, followed by careful dilution with an aqueous buffer.[9]

o Gently swirl or sonicate to dissolve the peptide; avoid vigorous shaking.[5][10]
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e Itis recommended to create single-use aliquots to avoid repeated freeze-thaw cycles, which
can degrade the peptide.[5][8][9]

Storage of Solutions:
e |tis not recommended to store peptides in solution for long periods.[5][9]

« If necessary, store aliquots at -20°C or -80°C.[5][8][9] Stock solutions may be stable for up to
one month at -20°C and up to six months at -80°C.[1][5]

Disposal:

» All materials that have come into contact with the peptide, including pipette tips, gloves, and
empty vials, should be collected in a designated, clearly labeled hazardous waste container.

[6]

e Aqueous waste solutions containing the peptide should also be collected as chemical waste.

[6]
» All waste must be handled in accordance with local, state, and federal regulations.[11]
Emergency Procedures
In the event of exposure, immediate action is critical.

 Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[12]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor.[12]

e Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[12]

 Ingestion: Rinse mouth with water. Do not use mouth-to-mouth resuscitation if the victim
ingested the chemical.[12]

Experimental Protocols
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While specific experimental protocols will vary depending on the research application, the use
of Caerulein to induce acute pancreatitis in mice is a common procedure. Typically, mice are
administered hourly intraperitoneal injections of caerulein at a dose of 50 pg/kg.[13] This
induces pancreatic injury, characterized by edema, inflammation, and elevated serum amylase
and lipase levels.[3][4]

Signaling Pathways

In the context of inducing acute pancreatitis, caerulein has been shown to inhibit pancreatic
protein synthesis by affecting two major regulatory points of translation initiation: the activity of
the guanine nucleotide exchange factor elF2B and the formation of the elF4F complex.[13]
Additionally, some studies suggest that Interleukin-22 may alleviate caerulein-induced
pancreatic damage by activating the AKT/mTOR pathway, which can lead to the inhibition of
autophagy.[14]
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Caerulein, Desulfated TFA Handling Workflow
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Caption: Workflow for the safe handling and disposal of Caerulein, desulfated TFA.
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Potential Signaling Pathway of Caerulein in Pancreatic Cells
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Caption: Potential signaling pathways affected by Caerulein in pancreatic cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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